Cas no 2171264-56-3 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid)

• Product Name: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• CAS No: 2171264-56-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6212324
• PubChem ID: 165816218
• Update Time: 2025-06-09

(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• EN300-1475875
• 2171264-56-3
• (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}heptanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-10-19(17-25(31)32)29-26(33)28(15-8-9-16-28)30-27(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24H,2-3,8-10,15-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t19-/m1/s1
• InChI Key： ILXVYRKADNYHLR-LJQANCHMSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid

Compound Introduction: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic Acid (CAS No. 2171264-56-3)

The compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid, identified by its CAS number 2171264-56-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the 9H-fluoren-9-ylmethyl moiety and the cyclopentylformamido unit, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced efficacy and reduced side effects compared to existing therapeutic agents. The structure of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid suggests that it may possess the ability to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing off-target effects, which are a common issue in many current pharmacotherapies.

The presence of the fluoren-9-ylmethyl group in this compound is particularly noteworthy. Fluorene derivatives are known for their stability and ability to form strong interactions with biological molecules. This stability is essential for ensuring that the compound remains active within the physiological environment, thereby enhancing its therapeutic potential. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, which can be strategically removed at a later stage during drug synthesis to reveal a reactive site for further functionalization.

The cyclopentylformamido moiety is another key feature of this compound. Cycloalkyl groups, such as cyclopentyl, are frequently incorporated into drug molecules due to their ability to improve solubility and bioavailability. The formamido group introduces a polar region that can interact with hydrophilic residues on target proteins, further enhancing binding affinity. Together, these structural elements contribute to the compound's overall pharmacokinetic profile.

Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds. The (3R) configuration of the stereocenter in (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid plays a critical role in determining its biological activity. Enantiomers, which are mirror images of each other, can exhibit vastly different pharmacological effects due to their distinct interactions with biological systems. The precise stereochemistry of this compound ensures that it interacts optimally with its intended targets.

The potential applications of this compound are broad and span multiple therapeutic areas. One particularly promising area is oncology, where small molecules that can modulate the activity of key signaling pathways are highly sought after. The structural features of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid suggest that it may be capable of inhibiting pathways involved in cancer cell proliferation and survival.

In addition to oncology, this compound may also find utility in treating inflammatory diseases. Inflammatory processes are often mediated by aberrant signaling pathways that can be targeted by small molecules. The ability of this compound to interact with specific biological targets makes it a promising candidate for developing novel anti-inflammatory therapies.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule.

The development of new synthetic methodologies is an ongoing pursuit in pharmaceutical chemistry. The strategies used to synthesize (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid not only provide a route to this specific compound but also offer insights into general approaches for constructing similar molecules. These insights can be applied to other drug candidates, accelerating the discovery and development process.

Evaluation of the pharmacological properties of this compound is currently underway in both preclinical and clinical settings. Preclinical studies focus on assessing its efficacy and safety in vitro and in animal models. These studies provide valuable data on how the compound behaves within different biological systems before it is tested in humans.

The transition from preclinical to clinical trials is a critical step in bringing a new drug to market. Clinical trials are designed to evaluate the safety and efficacy of the compound in human subjects under controlled conditions. If these trials yield positive results, it could pave the way for regulatory approval and widespread use as a therapeutic agent.

The regulatory landscape for new drugs is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require extensive data on a drug's properties before approving it for clinical use. This includes information on its chemical structure, pharmacokinetics, pharmacodynamics, safety profile, and clinical efficacy.

The future prospects for compounds like (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid are bright given their potential therapeutic applications and structural complexity. As research continues, new insights into their mechanisms of action will emerge, leading to further refinements in their design and development.